N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-(4-bromophenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C18H15BrFNO3S/c19-14-3-7-16(8-4-14)21(17-9-10-25(23,24)12-17)18(22)11-13-1-5-15(20)6-2-13/h1-10,17H,11-12H2
• InChI Key: XFCINWZBUBBXLX-UHFFFAOYSA-N
• Canonical SMILES: C1C(C=CS1(=O)=O)N(C2=CC=C(C=C2)Br)C(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C18H15BrFNO3S
• Molecular Weight: 424.3 g/mol
• CAS No.: 863445-34-5

Description

N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C18H15BrFNO3S and its molecular weight is 424.28. The purity is usually 95%.
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Scientific Research Applications

Pesticide Development

Research on derivatives of N-aryl-2,4-dichlorophenoxyacetamide, including compounds structurally related to "N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-(4-fluorophenyl)acetamide," has shown potential in the development of new pesticides. These derivatives have been characterized by X-ray powder diffraction, indicating their potential utility as organic compounds in pesticide formulations (Olszewska et al., 2008).

Pharmacological Research

Investigations into the pharmacological activities of similar N-substituted phenylacetamide derivatives have demonstrated their potential anticonvulsant and antidepressant effects. These studies reveal the chemical structures of these compounds and evaluate their efficacy in behavioral models and neurotoxicity tests, highlighting the therapeutic potential of such molecules in treating neurological conditions (Xie et al., 2013).

Material Science and Chemistry

Research on the molecular structure and properties of "this compound" and related compounds has contributed to the field of material science. Studies focusing on the crystal structure, spectroscopic properties, and antipathogenic activity suggest the potential of these derivatives in developing new materials with specific chemical and biological properties (Praveen et al., 2013).

Antioxidant Properties

The free radical scavenging activity of derivatives, such as those related to "this compound," has been explored in vitro. These studies offer insights into the antioxidant mechanisms of such compounds, providing a foundation for their potential application in combating oxidative stress-related diseases (Boudebbous et al., 2021).